Cas no 1256483-34-7 (2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1256483-34-7
• MF: C₁₆H₁₇ClN₂O₂
• MW: 304.771383047104
• CID: 2604947
• PubChem ID: 56776484
• Update Time: 2025-05-23

2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 2-benzyl-6-nitro-3,4-dihydro-1H-isoquinoline,hydrochloride
• 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride, AldrichCPR
• 2-BENZYL-6-NITRO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE HCL
• 2-BENZYL-6-NITRO-1,2,3,4-TETRAHYDRO-ISOQUINOLINEHCL
• 1256483-34-7
• 2-benzyl-6-nitro-3,4-dihydro-1H-isoquinoline;hydrochloride

• MDL： MFCD17015036
• Inchi： 1S/C16H16N2O2.ClH/c19-18(20)16-7-6-15-12-17(9-8-14(15)10-16)11-13-4-2-1-3-5-13;/h1-7,10H,8-9,11-12H2;1H
• InChI Key： SQNPMWFOPZXTMA-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC2=C(C=1)CCN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 304.0978555g/mol
• Monoisotopic Mass: 304.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride

2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride

The compound 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No: 1256483-34-7) is a highly specialized chemical entity with significant applications in the field of organic synthesis and drug discovery. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The isoquinoline skeleton is a heterocyclic aromatic system that has been implicated in various pharmacological effects, including anti-inflammatory, antitumor, and antimicrobial activities.

The structure of 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride is characterized by a benzyl group attached at the 2-position of the isoquinoline ring and a nitro group at the 6-position. The hydrochloride salt form indicates that the compound exists in its protonated state under physiological conditions. This specific substitution pattern is crucial for its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of isoquinoline derivatives in targeting various disease states. For instance, research has demonstrated that nitro-substituted isoquinolines can exhibit selective inhibition against certain kinases involved in cancer progression. The benzyl group in this compound may also contribute to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

One of the most promising applications of 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride lies in its potential as a lead compound for drug development. By modifying the substituents on the isoquinoline ring, researchers can fine-tune the compound's pharmacodynamic properties to target specific therapeutic areas. For example, variations in the nitro group or benzyl substituent could lead to compounds with enhanced selectivity for certain receptors or enzymes.

Moreover, advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methodologies. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved the yield and purity of tetrahydroisoquinoline derivatives, making them more accessible for large-scale production.

In terms of biological evaluation, in vitro studies have shown that 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride exhibits potent activity against several cancer cell lines. This suggests that it could serve as a valuable tool in anticancer drug discovery programs. Additionally, preclinical studies are currently underway to assess its safety profile and efficacy in animal models of disease.

The structural uniqueness of this compound also makes it an attractive candidate for exploring novel mechanisms of action. For example, its ability to modulate cellular signaling pathways or interact with membrane-bound proteins could open new avenues for treating conditions such as neurodegenerative diseases or inflammatory disorders.

In conclusion, 2-Benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride represents a cutting-edge chemical entity with immense potential in both academic research and industrial applications. Its structure-dependent properties and versatile functional groups make it an ideal candidate for further exploration in drug discovery and development.